Cas no 2031258-93-0 (tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate
• CAS No: 2031258-93-0
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• MDL: MFCD30344722
• CID: 4728355
• PubChem ID: 124254063
• Update Time: 2025-05-26

tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[5-(hydroxymethyl)-1,2-oxazol-3-yl]piperidine-1-carboxylate
• tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate

• MDL： MFCD30344722
• Inchi： 1S/C14H22N2O4/c1-14(2,3)19-13(18)16-6-4-10(5-7-16)12-8-11(9-17)20-15-12/h8,10,17H,4-7,9H2,1-3H3
• InChI Key： QGNMMNAWJDVMDR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=C(CO)ON=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Topological Polar Surface Area: 75.8

Additional information on tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate

Introduction to tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate (CAS No. 2031258-93-0)

tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate (CAS No. 2031258-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a piperidine ring, and a 1,2-oxazole moiety, which collectively contribute to its chemical stability and biological activity.

The tert-butyl group in the compound provides steric protection and enhances the lipophilicity of the molecule, which can be crucial for improving its pharmacokinetic properties. The piperidine ring is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and participate in various biological interactions. The 1,2-oxazole moiety, particularly with the hydroxymethyl substitution, adds further complexity and functionality to the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate in the context of central nervous system (CNS) disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate has been investigated for its role in modulating ion channels and receptors. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively bind to certain ion channels, thereby influencing cellular signaling pathways. This property could be harnessed to develop new treatments for cardiovascular diseases and pain management.

The synthesis of tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate involves several steps, including the formation of the piperidine ring and the introduction of the oxazole moiety. Advanced synthetic methods such as transition-metal catalysis and click chemistry have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

From a pharmacological perspective, tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in neurodegenerative processes, while in vivo studies have confirmed its efficacy in animal models of CNS disorders. These findings underscore the compound's potential as a lead molecule for further drug development.

The safety profile of tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, making it a viable option for clinical trials. Ongoing research aims to further elucidate its mechanism of action and identify any potential side effects that may arise during long-term use.

In conclusion, tert-butyl 4-5-(hydroxymethyl)-1,2-oxazol-3-ylpiperidine-1-carboxylate (CAS No. 2031258-93-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it an attractive target for developing novel therapeutic agents for various diseases. Continued research and development efforts are expected to unlock its full potential and contribute to advancements in healthcare.